![molecular formula C17H15BrN4O2S B2806632 N-(4-bromo-3-methylphenyl)-2-((5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide CAS No. 1251695-30-3](/img/structure/B2806632.png)
N-(4-bromo-3-methylphenyl)-2-((5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromo-3-methylphenyl)-2-((5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H15BrN4O2S and its molecular weight is 419.3. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromo-3-methylphenyl)-2-((5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromo-3-methylphenyl)-2-((5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Compounds containing the 1,3,4-oxadiazole moiety have been extensively studied for their antimicrobial properties. For instance, derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for their antimicrobial activities against various microbial strains. These compounds are of interest due to their potential as therapeutic agents against bacterial and fungal infections. The design and synthesis of these derivatives are guided by the principle of modifying the molecular structure to enhance antimicrobial efficacy while minimizing toxicity to human cells (Bayrak et al., 2009).
Anticancer Research
The exploration of 1,3,4-oxadiazole derivatives extends into anticancer research, where specific compounds have been synthesized and screened for their cytotoxicity against various cancer cell lines. This research aims to identify compounds that can selectively kill cancer cells or inhibit their growth, offering a potential pathway for developing new cancer therapies. The structural features of these compounds, such as the presence of the 1,3,4-oxadiazole ring, are critical to their biological activity and therapeutic potential (Vinayak et al., 2014).
Enzyme Inhibition
Another significant area of application for compounds featuring 1,3,4-oxadiazole and related moieties is enzyme inhibition. These compounds have been investigated for their ability to inhibit various enzymes that are critical for the survival of pathogenic microbes or cancer cells. By inhibiting these enzymes, the compounds can exert therapeutic effects, offering a strategy for treating diseases like Alzheimer's, cancer, and bacterial infections. The structure-activity relationship (SAR) studies of these compounds provide insights into how their chemical structure influences their biological activity and effectiveness as enzyme inhibitors (Abbasi et al., 2018).
properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-2-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN4O2S/c1-10-7-13(4-5-14(10)18)21-15(23)9-25-16-6-3-12(8-19-16)17-20-11(2)22-24-17/h3-8H,9H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPAVBCRZMQOMOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CSC2=NC=C(C=C2)C3=NC(=NO3)C)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromo-3-methylphenyl)-2-((5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.